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For Researchers, Scientists, and Nuclear Forensics Professionals

Abstract

Uranium-240 (24°V) is a short-lived, synthetic isotope of uranium with significant applications in
nuclear forensics and academic research. Its brief half-life and specific production pathway
make it a valuable indicator for the characterization of nuclear materials and the analysis of
post-detonation environments. This technical guide provides a comprehensive overview of the
fundamental properties, production, and detection of Uranium-240. It details its primary
application in nuclear forensics and presents a generalized experimental workflow for its
analysis. The information is intended for researchers and scientists working in nuclear physics,
radiochemistry, and international security.

Core Properties of Uranium-240

Uranium-240 is an artificially produced radioisotope of uranium.[1] It is characterized by a short
half-life, which makes its study challenging but also renders it a useful tool for time-sensitive
analyses.[2]
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Physical and Nuclear Data

The key physical and nuclear properties of Uranium-240 are summarized in the table below,
with comparisons to other common uranium isotopes.

Property Uranium-240 Uranium-238 Uranium-235

, 240.0565857 +
Atomic Mass (amu) 238.05079 235.043928
0.0000056[3]

Half-life 14.1 £ 0.1 hours[1] 4.463 x 10° years 7.04 x 108 years

Primary Decay Mode B~ (Beta decay)[1][2] a (Alpha decay) a (Alpha decay)
Neptunium-240 ) )

Daughter Isotope Thorium-234 Thorium-231
(**°Np)[1][4]

Natural Abundance Negligible[2] 99.2742% 0.7204%

Spin and Parity 0+[1] 0+ 7/2-

1812431.697 +

Binding Ener keV
g oy (kev) 5.203[3]

Beta Decay Energy

388.346 + 15.793[3]
(keV)

Production and Decay Pathway

Uranium-240 is primarily produced through successive neutron capture, starting from Uranium-
238. The process is significant in environments with high neutron flux, such as nuclear reactors
and during nuclear detonations.[2]

The production and subsequent decay of Uranium-240 can be visualized as follows:

Uranium-238 (Stable) + neutron (n Uranium-239 + neutron (n Uranium-240 - - - = Plutonium-240
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Caption: Production and decay pathway of Uranium-240.

Academic Research Applications: Nuclear
Forensics

The principal application of Uranium-240 in academic and applied research is in the field of
nuclear forensics.[2] Its presence and isotopic ratio can provide crucial information about the
origin, history, and nature of nuclear materials.

Signature Isotope in Nuclear Detonations

In the context of a nuclear detonation, the high neutron flux leads to the formation of various
isotopes, including Uranium-240. Due to its short half-life, the presence of Uranium-240 in
post-detonation debris is a strong indicator that the event was recent. By measuring the ratio of
Uranium-240 to other, longer-lived isotopes, scientists can estimate the time since the
detonation. This makes it a valuable tool for stockpile radiochemistry and for verifying the
performance characteristics of nuclear devices.[2]

Characterization of Nuclear Materials

The detection of Uranium-240 in environmental samples can signify contamination from
nuclear activities.[2] Isotopic analysis of uranium, including the search for trace amounts of
short-lived isotopes like Uranium-240, can help in identifying and characterizing sources of
illicit nuclear materials. While Uranium-235 and Uranium-238 are the most abundant isotopes,
the presence of rarer isotopes provides a more detailed signature for forensic analysis.[5]

Experimental Protocols: A Generalized Workflow

Detailed experimental protocols for Uranium-240 are not widely published due to the
specialized nature of the work. However, a generalized workflow for the detection and
measurement of Uranium-240 can be outlined based on existing literature. The primary
challenge in these experiments is the short half-life of both Uranium-240 and its precursor,
Uranium-239 (half-life of 23.45 minutes).[2]

Sample Preparation and Chemical Separation
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For the analysis of environmental swipes or other samples, the initial step involves the
chemical separation of uranium from the bulk material. This is a critical step to remove
interfering isotopes and to concentrate the uranium fraction.

Isotopic Analysis by Accelerator Mass Spectrometry
(AMS)

Due to its high sensitivity, Accelerator Mass Spectrometry (AMS) is the preferred method for
the detection and quantification of trace amounts of Uranium-240.[2][6] AMS can differentiate
between isotopes with high resolution, making it possible to measure the low concentrations of
Uranium-240 expected in forensic samples.

A conceptual workflow for the experimental analysis of Uranium-240 is presented below:
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Caption: Generalized experimental workflow for Uranium-240 analysis.
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Challenges and Future Directions

The primary challenge in the study and application of Uranium-240 is its short half-life and the
even shorter half-life of its immediate precursor, Uranium-239. This makes the experimental
determination of its neutron capture cross-section difficult.[2] Future research will likely focus
on refining measurement techniques, such as AMS, to improve the accuracy and precision of
Uranium-240 detection.[6] Such advancements will enhance its utility in nuclear forensics and
contribute to a more robust understanding of nuclear processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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